Cas no 377727-87-2 (Preladenant)

• Product Name: Preladenant
• CAS No: 377727-87-2
• MF: C₂₅H₂₉N₉O₃
• MW: 503.556263685226
• MDL: MFCD17167056
• CID: 834103
• PubChem ID: 10117987
• Update Time: 2025-06-07

Preladenant Chemical and Physical Properties

Names and Identifiers

• SCH-420814
• Preladenant
• 2-(Furan-2-yl)-7-(2-(4-(4-(2-methoxyethoxy)phenyl)piperazin-1-yl)-ethyl)-7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimi...
• 2-(Furan-2-yl)-7-(2-(4-(4-(2-methoxyethoxy)phenyl)piperazin-1-yl)-ethyl)-7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-amine
• UNII-950O97NUPO
• 2-Furan-2-yl-7-(2-{4-[4-(2-methoxyethoxy)phenyl]piperazin-1-yl}ethyl)-7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-ylamine
• 7H-Pyrazolo(4,3-e)(1,2,4)triazolo(1,5-c)pyrimidin-5-amine, 2-(2-furanyl)-7-(2-(4-(4-(2-methoxyethoxy)phenyl)-1-piperazinyl)ethyl)-
• CHEBI:510123
• CHEMBL240624
• L021041
• Sch 420814
• 2-(2-Furanyl)-7-[2-[4-[4-(2-methoxyethoxy)phenyl]-1-piperazinyl]ethyl]-7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-amine
• 950O97NUPO
• 5-Amino-2-(2-furanyl)-7-[2-[4-[4-(2-methoxyethoxy)phenyl]-1-piperazinyl]ethyl]-7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine
• Prelad
• 4-(furan-2-yl)-10-[2-[4-[4-(2-methoxyethoxy)phenyl]piperazin-1-yl]ethyl]-3,5,6,8,10,11-hexazatricyclo[7.3.0.02,6]dodeca-1(9),2,4,7,11-pentaen-7-amine
• SY031359
• Preladenant (USAN/INN)
• SCHEMBL2856554
• 2-furan-2-yl-7-(2-{4-[4-(2-methoxy-ethoxy)-phenyl]-piperazin-1-yl}-ethyl)-2,7-dihydro-3H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-ylamine
• EX-A1325
• Preladenant(SCH420814)?
• GTPL5614
• D09717
• Preladenant(SCH420814)
• CS-0999
• PRELADENANT [USAN]
• MFCD17167056
• PRELADENANT [WHO-DD]
• NS00072631
• BCP05239
• DB11864
• PRELADENANT [INN]
• 2-(Furan-2-yl)-7-[2-[4-[4-(2-methoxyethoxy)phenyl]piperazin-1-yl]ethyl]-7H-pyrazolo[4,3-E][1,2,4]triazolo[1,5-c]pyrimidin-5-amine
• 377727-87-2
• 2-furan-2-yl-7-(2-{4-[4-(2-methoxy-ethoxy)-phenyl]-piperazin-1-yl}-ethyl)-7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-ylamine
• SCH420814
• DS-14327
• SB36921
• AC-28199
• HY-10889
• BDBM50202986
• AKOS016006028
• NCGC00378857-02
• DA-42600
• 7-(2-(4-(2,4-difluorophenyl)piperazin-1-yl)ethyl)-2-(furan-2-yl)-7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-amine
• s6910
• MK-3814
• 2-(Furan-2-yl)-7-(2-(4-(4-(2-methoxyethoxy)phenyl)piperazin-1-yl)ethyl)-7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-amine
• 4-(furan-2-yl)-10-[2-[4-[4-(2-methoxyethoxy)phenyl]piperazin-1-yl]ethyl]-3,5,6,8,10,11-hexazatricyclo[7.3.0.0^{2,6]dodeca-1(9),2,4,7,11-pentaen-7-amine
• NCGC00378857-01
• Q7240024
• DTXSID90191219
• Preladenant [USAN:INN]
• 2-(Furan-2-yl)-7-(2-(4-(4-(2-methoxyethoxy)phenyl)piperazin-1-yl)ethyl)-7H-pyrazolo(4,3-e)(1,2,4)triazolo(1,5-c)pyrimidin-5-amine
• BRD-K46290096-001-01-1

• MDL： MFCD17167056
• Inchi： 1S/C25H29N9O3/c1-35-15-16-36-19-6-4-18(5-7-19)32-11-8-31(9-12-32)10-13-33-23-20(17-27-33)24-28-22(21-3-2-14-37-21)30-34(24)25(26)29-23/h2-7,14,17H,8-13,15-16H2,1H3,(H2,26,29)
• InChI Key： DTYWJKSSUANMHD-UHFFFAOYSA-N
• SMILES： O(CCOC)C1C=CC(=CC=1)N1CCN(CCN2C3=C(C4=NC(C5=CC=CO5)=NN4C(N)=N3)C=N2)CC1

Computed Properties

• Exact Mass: 503.23933582g/mol
• Monoisotopic Mass: 503.23933582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 37
• Rotatable Bond Count: 9
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 125
• XLogP3: 1.9

Experimental Properties

• Density: 1.47±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (2.1E-3 g/L) (25 ºC),

Preladenant Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Preladenant

Preladenant (CAS No. 377727-87-2): A Promising Adenosine A_2A Receptor Antagonist in Neurodegenerative Disease Research

Preladenant (CAS No. 377727-87-2) is a potent and selective adenosine A_2A receptor antagonist that has garnered significant attention in the field of neurodegenerative disease research. This compound, with the chemical name 1-(4-Chloro-6-[3-(4-cyclopropylphenyl)propylamino]-pyrimidin-5-yl)-3-methylurea, has shown promising therapeutic potential in the treatment of Parkinson's disease (PD) and other neurological disorders.

The adenosine A_2A receptor is a key target in the central nervous system (CNS) due to its role in modulating dopaminergic neurotransmission. In PD, the loss of dopaminergic neurons leads to motor dysfunction, and antagonism of the A_2A receptor has been shown to enhance dopaminergic signaling and improve motor symptoms. Preladenant specifically binds to the A_2A receptor with high affinity and selectivity, making it a valuable tool for both research and therapeutic applications.

Recent studies have further elucidated the mechanisms by which Preladenant exerts its effects. For instance, a study published in the Journal of Neurochemistry demonstrated that Preladenant not only improves motor function in animal models of PD but also reduces neuroinflammation and oxidative stress, which are key contributors to neuronal damage in PD. These findings suggest that Preladenant may have broader therapeutic benefits beyond symptomatic relief.

In clinical trials, Preladenant has shown promising results. A Phase II trial evaluating the safety and efficacy of Preladenant in patients with early-stage PD found that it significantly improved motor function as assessed by the Unified Parkinson's Disease Rating Scale (UPDRS). The compound was well-tolerated, with no serious adverse events reported. These results have paved the way for further clinical development.

Beyond PD, there is growing interest in exploring the potential of Preladenant for other neurological conditions. For example, preliminary studies suggest that it may have beneficial effects in Huntington's disease and multiple sclerosis (MS). In a preclinical study using a mouse model of MS, Preladenant was shown to reduce demyelination and improve motor coordination, highlighting its potential as a disease-modifying agent.

The pharmacokinetic properties of Preladenant are also noteworthy. It has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for chronic administration. This is particularly important for long-term management of chronic neurological conditions such as PD.

In addition to its therapeutic applications, Preladenant is a valuable tool for basic research into adenosine receptor function and signaling pathways. Its high selectivity for the A_2A receptor allows researchers to study the specific roles of this receptor in various physiological processes without interference from other adenosine receptors.

The ongoing research into Preladenant continues to uncover new insights into its mechanisms of action and potential therapeutic applications. As our understanding of neurodegenerative diseases evolves, compounds like Preladenant offer hope for more effective treatments that can improve the quality of life for patients suffering from these debilitating conditions.